Cas no 20859-11-4 (5,5-dimethylhex-3-en-2-one)

5,5-Dimethylhex-3-en-2-one is an unsaturated ketone with the molecular formula C8H14O, featuring a distinctive dimethyl-substituted hexene backbone. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of fine chemicals and specialty materials. Its α,β-unsaturated carbonyl structure makes it suitable for Michael additions, cyclizations, and other conjugate addition reactions. The steric hindrance from the dimethyl group can influence regioselectivity in synthetic pathways. With a defined purity and consistent reactivity, it is useful in pharmaceutical and agrochemical research. Proper handling under inert conditions is recommended due to its potential sensitivity to oxidation.
5,5-dimethylhex-3-en-2-one structure
5,5-dimethylhex-3-en-2-one structure
Product Name:5,5-dimethylhex-3-en-2-one
CAS No:20859-11-4
MF:C8H14O
MW:126.196162700653
CID:1400476
PubChem ID:12556216
Update Time:2025-06-13

5,5-dimethylhex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Hexen-2-one, 5,5-dimethyl-, (3E)-
    • 5,5-dimethylhex-3-en-2-one
    • JKFZQQCNCCECKX-AATRIKPKSA-N
    • SCHEMBL319892
    • DTXSID601303463
    • (3E)-5,5-Dimethyl-3-hexen-2-one
    • 20859-11-4
    • AKOS013589988
    • SCHEMBL319891
    • (E)-5,5-dimethylhex-3-en-2-one
    • EN300-1866422
    • Inchi: 1S/C8H14O/c1-7(9)5-6-8(2,3)4/h5-6H,1-4H3/b6-5+
    • InChI Key: JKFZQQCNCCECKX-AATRIKPKSA-N
    • SMILES: O=C(C)/C=C/C(C)(C)C

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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Additional information on 5,5-dimethylhex-3-en-2-one

Comprehensive Guide to 5,5-dimethylhex-3-en-2-one (CAS No. 20859-11-4): Properties, Applications, and Industry Insights

5,5-dimethylhex-3-en-2-one (CAS No. 20859-11-4) is a versatile organic compound widely recognized for its unique molecular structure and functional applications. As a ketone derivative, it features a conjugated enone system, making it valuable in synthetic chemistry, fragrance formulation, and specialty material development. This article explores its physicochemical properties, industrial uses, and emerging trends aligned with current market demands.

The compound’s IUPAC name, 5,5-dimethylhex-3-en-2-one, reflects its branched alkene and ketone functionalities. Its CAS registry number 20859-11-4 ensures precise identification in regulatory and commercial contexts. With a molecular formula of C8H14O, it exhibits a boiling point of 160–165°C and a density of 0.85 g/cm3, properties critical for handling and formulation. The α,β-unsaturated carbonyl group enables participation in Michael additions and Diels-Alder reactions, key to pharmaceutical intermediates.

In the flavor and fragrance industry, 5,5-dimethylhex-3-en-2-one contributes to green, fruity olfactory notes, often enhancing perfumes and food aromas. Recent trends show growing demand for sustainable aroma chemicals, positioning this compound as a candidate for bio-based synthesis—a topic frequently searched in green chemistry forums. Researchers also investigate its role in non-toxic plasticizers, addressing consumer concerns over eco-friendly materials.

From a synthetic chemistry perspective, the compound’s electron-deficient double bond facilitates nucleophilic attacks, useful in constructing complex molecules. Patent analyses reveal its utility in agrochemicals and UV stabilizers, aligning with searches for "high-performance additives". Its stability under thermal stress makes it suitable for polymer modification, a hotspot in material science discussions.

Quality control of CAS 20859-11-4 relies on GC-MS and HPLC to ensure purity >98%, a requirement for GMP-compliant production. Safety data sheets highlight low acute toxicity, but recommend proper ventilation during handling—a detail often queried in occupational safety databases. Regulatory compliance follows REACH and FDA guidelines, with no restrictions under major chemical inventories.

Emerging applications include organic electronics, where its π-conjugated system aids in semiconductor doping. This aligns with rising searches for "organic photovoltaic materials". Additionally, its biodegradability profile attracts interest in environmental chemistry, particularly for water treatment formulations targeting microplastic alternatives.

In conclusion, 5,5-dimethylhex-3-en-2-one (CAS No. 20859-11-4) bridges multiple industries through its reactivity and sensory properties. As research expands into green synthesis and advanced materials, its commercial relevance is poised to grow, answering contemporary queries on sustainable chemistry solutions.

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